2,6-bis(4-chlorophenyl)-3,5-dimethyl-4-piperidinol

• IUPAC Name: 2,6-bis(4-chlorophenyl)-3,5-dimethylpiperidin-4-ol
• InChI: InChI=1S/C19H21Cl2NO/c1-11-17(13-3-7-15(20)8-4-13)22-18(12(2)19(11)23)14-5-9-16(21)10-6-14/h3-12,17-19,22-23H,1-2H3
• InChI Key: YOCSCRSTBWZYLM-UHFFFAOYSA-N
• Canonical SMILES: CC1C(C(C(NC1C2=CC=C(C=C2)Cl)C3=CC=C(C=C3)Cl)C)O
• Molecular Formula: C19H21Cl2NO
• Molecular Weight: 350.3 g/mol

Description

2,6-bis(4-chlorophenyl)-3,5-dimethyl-4-piperidinol, also known as WIN 62,577, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the class of piperidinols and is widely used in the field of neuroscience.

Mechanism of Action

The exact mechanism of action of 2,6-bis(4-chlorophenyl)-3,5-dimethyl-4-piperidinol is not fully understood. However, it is known to act as a positive allosteric modulator of the α7 nicotinic acetylcholine receptor, which is involved in a variety of physiological processes, including learning and memory.
Biochemical and Physiological Effects:
2,6-bis(4-chlorophenyl)-3,5-dimethyl-4-piperidinol has been found to have a wide range of biochemical and physiological effects. It has been shown to enhance the release of acetylcholine, dopamine, and glutamate in the brain, which can lead to improved cognitive function and memory. Additionally, it has been found to have anxiolytic and antidepressant effects, making it a potential treatment for anxiety and depression.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2,6-bis(4-chlorophenyl)-3,5-dimethyl-4-piperidinol is its ability to modulate the α7 nicotinic acetylcholine receptor, which is involved in a variety of physiological processes. This makes it a valuable tool for studying the role of this receptor in various biological processes. However, one limitation of this compound is its relatively short half-life, which can make it difficult to study its long-term effects.

Future Directions

There are several potential future directions for research on 2,6-bis(4-chlorophenyl)-3,5-dimethyl-4-piperidinol. One area of interest is the development of more potent and selective modulators of the α7 nicotinic acetylcholine receptor. Additionally, further research is needed to fully understand the mechanism of action of this compound and its effects on various physiological processes. Finally, there is potential for the development of new treatments for neurological disorders based on the biochemical and physiological effects of this compound.

Synthesis Methods

The synthesis of 2,6-bis(4-chlorophenyl)-3,5-dimethyl-4-piperidinol involves the reaction of 4-chlorobenzaldehyde with 3,5-dimethylpiperidine in the presence of sodium borohydride. The resulting product is then treated with hydrochloric acid to obtain the final compound.

Scientific Research Applications

2,6-bis(4-chlorophenyl)-3,5-dimethyl-4-piperidinol has been extensively studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been found to have a wide range of effects on the central nervous system, including the modulation of neurotransmitter release and the regulation of ion channels.